Cas no 2172030-10-1 (5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172030-10-1
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6224713
• PubChem ID: 165599242
• Update Time: 2025-10-31

5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1593564
• [5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]methanol
• 2172030-10-1

• Inchi： 1S/C11H17N3O/c1-7-4-10(7)14-11(5-8-2-3-8)9(6-15)12-13-14/h7-8,10,15H,2-6H2,1H3
• InChI Key： POOBGLIBQAOORX-UHFFFAOYSA-N
• SMILES： OCC1=C(CC2CC2)N(C2CC2C)N=N1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172030-10-1)

The compound 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172030-10-1) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This molecule features a 1,2,3-triazole core, which is known for its stability and versatility in chemical reactions, making it a valuable scaffold in drug discovery and development. The presence of both cyclopropylmethyl and 2-methylcyclopropyl substituents adds to its steric and electronic complexity, which can influence its biological activity and physicochemical properties.

In the context of current research trends, 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol is often discussed alongside topics such as click chemistry, bioisosteres, and small molecule inhibitors. These keywords are frequently searched in academic and industrial databases, reflecting the growing interest in this compound's potential as a building block for more complex molecules. Researchers are particularly intrigued by its ability to serve as a pharmacophore in the design of novel therapeutics, especially in areas like oncology and infectious diseases.

The synthesis of 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol typically involves multi-step organic reactions, including cycloaddition and functional group interconversion. These methods are well-documented in the literature, but recent advancements in green chemistry have prompted scientists to explore more sustainable routes for its production. This aligns with the broader industry shift toward environmentally friendly practices, a topic that resonates strongly with today's environmentally conscious audience.

From a pharmacological perspective, the 1,2,3-triazole moiety in 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol is known to exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. This makes it an attractive candidate for further optimization in drug development pipelines. Additionally, its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are often the focus of high-throughput screening campaigns.

Beyond its pharmaceutical applications, 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol has also been explored in material science. Its rigid and polar structure makes it a potential candidate for use in polymeric materials and coating formulations. Researchers are investigating its role in enhancing the mechanical and thermal properties of these materials, which could lead to innovations in industries ranging from aerospace to consumer electronics.

In summary, 5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172030-10-1) is a multifaceted compound with promising applications across multiple scientific disciplines. Its unique structure, combined with the growing body of research surrounding it, positions it as a molecule of significant interest for both academic and industrial researchers. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in discussions about drug discovery, material innovation, and sustainable chemistry.